![molecular formula C7H13NO2 B2547942 4-(Cyclopropylamino)oxolan-3-ol CAS No. 1178434-77-9](/img/structure/B2547942.png)
4-(Cyclopropylamino)oxolan-3-ol
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Overview
Description
4-(Cyclopropylamino)oxolan-3-ol is a useful research compound. Its molecular formula is C7H13NO2 and its molecular weight is 143.186. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis Applications
Research has shown that compounds containing cyclopropane, epoxide, and oxolan rings are key intermediates in organic synthesis, enabling the formation of complex molecular architectures. For instance, the intramolecular cyclization of 3,4-epoxy-alcohols to oxetane and oxolan rings demonstrates the utility of these functional groups in constructing four-membered rings and cyclic ethers, which are prevalent in natural products and biologically active molecules (A. Murai, M. Ono, T. Masamune, 1976).
Pharmacological Significance
The metabolism and pharmacokinetics of oxazaphosphorines, such as cyclophosphamide and ifosfamide, highlight the importance of understanding the chemical transformations of compounds containing oxolan rings and related structures. These studies provide insights into how modifications in chemical structure can influence drug activation and detoxification pathways, offering potential avenues for designing more effective and safer therapeutics (A. Boddy, S. Yule, 2000).
Safety and Hazards
The safety information available indicates that “4-(Cyclopropylamino)oxolan-3-ol” is associated with several hazard statements including H302, H315, H318, and H335 . These correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation respectively . The compound is also associated with several precautionary statements .
Properties
IUPAC Name |
4-(cyclopropylamino)oxolan-3-ol |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C7H13NO2/c9-7-4-10-3-6(7)8-5-1-2-5/h5-9H,1-4H2 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJIWFWRVARJDAR-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2COCC2O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.18 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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